4-Oxo-3,4-dihydroquinazoline-7-carboxylic acid
Cat. No. B1460681
M. Wt: 190.16 g/mol
InChI Key: ICASWNVSUDFGRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08133998B2
Procedure details
A mixture of 2-amino terephthalic acid (2 g, 11 mmol) and formamide (10 mL) was heated at 180° C. for 5 h. The reaction mixture was cooled to RT and acetone was added. The solid precipitated thus obtained was stirred for 2 h, filtered and dried to give 4-oxo-3,4-dihydroquinazoline-7-carboxylic acid in 80% yield.
Yield
80%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[C:9]([C:11]([OH:13])=[O:12])[CH:8]=[CH:7][C:3]=1[C:4](O)=[O:5].[CH:14]([NH2:16])=O>CC(C)=O>[O:5]=[C:4]1[C:3]2[C:2](=[CH:10][C:9]([C:11]([OH:13])=[O:12])=[CH:8][CH:7]=2)[N:1]=[CH:14][NH:16]1
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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|
Type
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reactant
|
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Smiles
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NC1=C(C(=O)O)C=CC(=C1)C(=O)O
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C(=O)N
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
CC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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180 °C
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Stirring
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Type
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CUSTOM
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|
Details
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was stirred for 2 h
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to RT
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solid precipitated thus
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CUSTOM
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Type
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CUSTOM
|
|
Details
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obtained
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C1NC=NC2=CC(=CC=C12)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
